Cas no 1185040-95-2 (2-(adamantan-1-yl)-1-[4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl]ethan-1-one hydrochloride)

• Product Name: 2-(adamantan-1-yl)-1-[4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl]ethan-1-one hydrochloride
• CAS No: 1185040-95-2
• MF: C₂₁H₃₃ClN₄O
• MW: 392.965924024582
• CID: 5894880
• PubChem ID: 45284247
• Update Time: 2025-10-19

2-(adamantan-1-yl)-1-[4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl]ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-adamantyl)-1-[4-(1-ethylimidazol-2-yl)piperazin-1-yl]ethanone:hydrochloride
• 2-(adamantan-1-yl)-1-[4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl]ethan-1-one hydrochloride
• F5095-0288
• AKOS026685154
• 2-((3r,5r,7r)-adamantan-1-yl)-1-(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)ethanone hydrochloride
• 2-(1-adamantyl)-1-[4-(1-ethylimidazol-2-yl)piperazin-1-yl]ethanone;hydrochloride
• 1185040-95-2

• Inchi： 1S/C21H32N4O.ClH/c1-2-24-4-3-22-20(24)25-7-5-23(6-8-25)15-19(26)21-12-16-9-17(13-21)11-18(10-16)14-21;/h3-4,16-18H,2,5-15H2,1H3;1H
• InChI Key： PVMSKHJTWAITSU-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2N(CC)C=CN=2)CC1)C(=O)C12CC3CC(CC(C3)C1)C2.[H]Cl

Computed Properties

• Exact Mass: 392.2342894g/mol
• Monoisotopic Mass: 392.2342894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 501
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.4Ų

Additional information on 2-(adamantan-1-yl)-1-[4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl]ethan-1-one hydrochloride

Introduction to 2-(adamantan-1-yl)-1-[4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl]ethan-1-one hydrochloride (CAS No. 1185040-95-2)

2-(adamantan-1-yl)-1-[4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl]ethan-1-one hydrochloride, identified by its CAS number 1185040-95-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of an adamantane moiety, which is renowned for its unique steric and electronic properties, and a piperazine ring linked to an imidazole derivative. The structural features of this molecule not only contribute to its potential biological activity but also make it a subject of interest for further chemical modifications and derivatization.

The adamantan-1-yl group, a prominent feature of this compound, is a tricyclic hydrocarbon with a highly rigid and stable structure. This rigidity is often exploited in medicinal chemistry to improve binding affinity and metabolic stability, making adamantly substituted compounds valuable in drug design. The presence of the adamantane core in 2-(adamantan-1-yl)-1-[4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl]ethan-1-one hydrochloride suggests that it may exhibit enhanced binding interactions with biological targets, particularly those requiring precise spatial orientation.

Complementing the adamantane scaffold is the piperazine moiety, which is frequently incorporated into pharmaceuticals due to its ability to interact with various biological receptors. Piperazine derivatives are known for their versatility in modulating neurotransmitter systems, making them relevant in the development of central nervous system (CNS) drugs. In this compound, the piperazine ring is further functionalized with a 4-(1-ethyl-1H-imidazol-2-yl) substituent, which introduces an additional layer of complexity and potential for interaction with biological targets.

The imidazole component of the molecule, derived from the ethyl-substituted imidazole ring, is another key structural feature. Imidazole derivatives are well-documented for their pharmacological properties, including antimicrobial and anti-inflammatory activities. The integration of this group into the molecular framework of 2-(adamantan-1-yl)-1-[4-(1-ethyl-1H-imidazol-2-ylo)piperazin - 1 - yl]ethan - 1 - one hydrochloride may contribute to its potential therapeutic effects by modulating specific biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with various biological targets more effectively. The rigid structure provided by the adamantane core and the presence of multiple functional groups suggest that this molecule may exhibit dual or multi-target interactions, a strategy increasingly employed in drug discovery to enhance efficacy and reduce side effects.

One area where this compound shows promise is in the treatment of neurological disorders. The combination of the piperazine and imidazole moieties aligns well with known pharmacophores that interact with serotonin receptors, which are implicated in conditions such as depression, anxiety, and cognitive disorders. Preclinical studies have begun to explore the potential of such derivatives as serotonin receptor modulators, with early results indicating promising activity in animal models.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products such as oral tablets or injectable solutions. This solubility profile is critical for ensuring adequate bioavailability and therapeutic efficacy upon administration.

In addition to its potential applications in CNS disorders, researchers are also investigating the broader pharmacological profile of 2-(adamantan - 1 - yl) - 1 - [ 4 - ( 1 - ethyl - 1 H - imidazol - 2 - yl) piperazin - 1 - yl]ethan - 1 - one hydrochloride. Studies suggest that its structural features may allow it to interact with other biological targets, including enzymes and ion channels involved in pain perception, inflammation, and cardiovascular function. These findings open up avenues for exploring its utility in treating a range of conditions beyond neurological disorders.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of each functional group—starting from the adamantane core—requires precise control over reaction conditions to maintain structural integrity. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing production costs and improving scalability for potential clinical applications.

Ethical considerations are paramount when developing new pharmaceuticals. Given its complex structure and potential biological activity, rigorous testing is essential to assess both efficacy and safety before human trials can commence. Preclinical studies involving cell cultures and animal models are conducted to evaluate toxicity profiles, pharmacokinetics, and interactions with other drugs.

The growing interest in targeted therapies has also influenced the design of compounds like 2-(adamantan - 1 - yl) - 1 - [ 4 - ( 1 - ethyl - 1 H - imidazol - 2 - yl) piperazin - 1 - yl]ethan - 1 - one hydrochloride. By incorporating specific functional groups known to enhance binding affinity or selectivity for particular targets, researchers aim to develop drugs that are more effective while minimizing off-target effects。

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations allow researchers to predict how this compound might interact with various proteins involved in disease pathways. These simulations can guide experimental efforts by identifying promising leads for further investigation。

As research progresses，the therapeutic potential of compounds like 2-(adamantan _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _) _(hydrochloride) continues to expand。 Collaborative efforts between chemists，biologists，and clinicians will be crucial in translating laboratory findings into safe and effective treatments for patients worldwide。